Cas no 2172150-19-3 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

3-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid is an Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a cyclohexyl backbone with a propanoic acid linker, offering enhanced steric control and conformational stability during solid-phase peptide assembly. The Fmoc group provides selective deprotection under mild basic conditions, ensuring compatibility with sensitive residues. Its structural rigidity contributes to improved coupling efficiency and reduced epimerization risks. This derivative is particularly useful for introducing constrained cyclohexyl motifs into peptide sequences, facilitating the study of secondary structure influences. Suitable for automated synthesizers, it maintains high purity and reactivity, making it a reliable choice for advanced peptide research and pharmaceutical development.
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid structure
2172150-19-3 structure
Product Name:3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
CAS No:2172150-19-3
MF:C25H28N2O5
MW:436.500226974487
CID:6519034
PubChem ID:165551303
Update Time:2025-05-27

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
    • 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
    • 2172150-19-3
    • EN300-1487004
    • Inchi: 1S/C25H28N2O5/c28-22(29)12-15-26-23(30)25(13-6-1-7-14-25)27-24(31)32-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,1,6-7,12-16H2,(H,26,30)(H,27,31)(H,28,29)
    • InChI Key: JNOVDZQOBJXKSH-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCC(=O)O)=O)CCCCC1)=O

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Pricemore >>

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Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

Recent Advances in the Study of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS: 2172150-19-3)

The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS: 2172150-19-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for the production of peptides with high purity and yield. Researchers have demonstrated that the compound's cyclohexylformamido moiety enhances its stability and solubility, which are critical factors for its application in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid as a building block for the development of novel protease inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against several clinically relevant proteases, suggesting its potential as a scaffold for the design of new antiviral and anticancer agents. The researchers also noted that the compound's modular structure allows for easy modification, enabling the optimization of its pharmacokinetic properties.

Another area of interest is the compound's application in the development of targeted drug delivery systems. A recent preprint on bioRxiv described the conjugation of this compound with nanoparticles to enhance the delivery of therapeutic peptides to specific tissues. The study found that the Fmoc group facilitated the attachment of the compound to nanoparticle surfaces, while the propanoic acid moiety improved its biocompatibility. These findings open new avenues for the use of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid in nanomedicine.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of this compound. A 2022 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce costs and improve yield. Additionally, further preclinical studies are required to fully assess the compound's safety and efficacy in vivo. Nevertheless, the growing body of research underscores the potential of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid as a versatile tool in chemical biology and drug discovery.

In conclusion, the compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS: 2172150-19-3) represents a promising candidate for various applications in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the development of peptide-based therapeutics and drug delivery systems. Future research should focus on optimizing its synthesis and exploring its therapeutic potential in greater detail.

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